Cas no 872881-19-1 (N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide
• CAS No: 872881-19-1
• MF: C₂₁H₂₉N₃O₅S
• MW: 435.537064313889
• CID: 5508636
• Update Time: 2025-10-31

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide
• N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide

• Inchi： 1S/C21H29N3O5S/c25-20(22-13-12-17-8-3-1-4-9-17)21(26)23-16-19-24(14-7-15-29-19)30(27,28)18-10-5-2-6-11-18/h2,5-6,8,10-11,19H,1,3-4,7,9,12-16H2,(H,22,25)(H,23,26)
• InChI Key： BSWWTYOCOKKKJJ-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide

Comprehensive Analysis of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide (CAS No. 872881-19-1)

The compound N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide, with the CAS number 872881-19-1, represents a sophisticated chemical entity that has garnered attention in pharmaceutical and biochemical research. Its intricate structure, featuring a benzenesulfonyl group, an oxazinan ring, and a cyclohexene moiety, makes it a subject of interest for drug discovery and molecular studies. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its unique combination of functional groups.

In recent years, the demand for novel compounds like N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide has surged, driven by advancements in targeted therapy and precision medicine. This compound's structural complexity aligns with the growing focus on small-molecule inhibitors and enzyme modulators, which are pivotal in treating diseases such as cancer, inflammation, and metabolic disorders. Its CAS No. 872881-19-1 is frequently searched in academic databases, reflecting its relevance in contemporary research.

One of the key features of this compound is its benzenesulfonyl group, which is known for enhancing molecular stability and bioavailability. This attribute is critical in drug design, where pharmacokinetic properties are as important as efficacy. Additionally, the presence of the oxazinan ring introduces a heterocyclic element that can interact with biological targets, making it a valuable scaffold for medicinal chemistry. The cyclohex-1-en-1-yl segment further diversifies its chemical profile, offering opportunities for structural optimization.

The synthesis of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide involves multi-step organic reactions, highlighting the importance of synthetic methodology in modern chemistry. Researchers often explore its derivatives to improve drug-like properties, such as solubility and membrane permeability. This aligns with the broader trend of structure-activity relationship (SAR) studies, which aim to correlate molecular features with biological activity.

From an industrial perspective, the compound's CAS No. 872881-19-1 is cataloged in chemical databases as a research chemical, emphasizing its role in exploratory studies. Its potential applications span biochemical assays, high-throughput screening, and lead compound development. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly valuable for their ability to target specific molecular pathways.

Environmental and safety considerations are also paramount when handling N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide. While it is not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. This includes adherence to chemical handling protocols and waste disposal regulations, which are critical for maintaining workplace safety and environmental integrity.

In conclusion, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide (CAS No. 872881-19-1) is a compound of significant scientific interest, bridging the gap between chemical synthesis and therapeutic innovation. Its structural diversity and potential biological applications make it a focal point for researchers aiming to address unmet medical needs. As the field of drug discovery evolves, this compound will likely remain a subject of intensive study and development.